8-(2-((4-chlorophenyl)amino)ethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(4-chloroanilino)ethyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H17ClN6O2/c1-10-9-24-13-14(22(2)17(26)21-15(13)25)20-16(24)23(10)8-7-19-12-5-3-11(18)4-6-12/h3-6,9,19H,7-8H2,1-2H3,(H,21,25,26)
• InChI Key: NAYZCOZFJQDTSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCNC4=CC=C(C=C4)Cl)N(C(=O)NC3=O)C
• Molecular Formula: C17H17ClN6O2
• Molecular Weight: 372.8 g/mol

Description

The compound you mentioned is a complex organic molecule that contains an imidazole ring and a purine dione structure. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It’s known for its broad range of chemical and biological properties and is a key component in many drugs.

Molecular Structure Analysis

The compound contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. It also contains a purine dione structure, which is a type of purine with two keto groups at the 2 and 6 positions.

Scientific Research Applications

The compound has been used in the study of dielectric relaxation processes and AC conductivity. Thin films of the compound were prepared by thermal evaporation technique. .

The compound has been used in the creation of organic thin films. .

The compound has been studied for its structural and optical properties under thermal annealing. .

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many imidazole derivatives have biological activity and are used in a variety of drugs.

Future Directions

The future directions for this compound would likely involve further studies to determine its properties and potential uses. Given the wide range of applications for imidazole derivatives, it could potentially be used in the development of new drugs.